4-Fluoro-5-iodo-2-methylphenyl trifluoromethanesulphonate

• IUPAC Name: (4-fluoro-5-iodo-2-methylphenyl) trifluoromethanesulfonate
• InChI: InChI=1S/C8H5F4IO3S/c1-4-2-5(9)6(13)3-7(4)16-17(14,15)8(10,11)12/h2-3H,1H3
• InChI Key: UZTWSZOWCIJNFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OS(=O)(=O)C(F)(F)F)I)F
• Molecular Formula: C8H5F4IO3S
• Molecular Weight: 384.09 g/mol
• CAS No.: 1935368-66-3

Description

“4-Fluoro-5-iodo-2-methylphenyl trifluoromethanesulphonate” is a chemical compound with the CAS Number: 1935368-66-3. It has a molecular weight of 384.09. The IUPAC name for this compound is 4-fluoro-5-iodo-2-methylphenyl trifluoromethanesulfonate.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H5F4IO3S/c1-4-2-5(9)6(13)3-7(4)16-17(14,15)8(10,11)12/h2-3H,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural formula.

Physical and Chemical Properties Analysis

The compound is a liquid at ambient temperature. More detailed physical and chemical properties are not available in the sources I found.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Multifunctional C-Phosphonio Phosphorus Vinyl Ylides : The compound reacts with bis[bis(diisopropylamino)phosphino]diazomethane, leading to the synthesis of various phosphorus-containing compounds with potential applications in organic synthesis and materials science (Dyer, Baceiredo, & Bertrand, 1996).
• Ring-Fluorinated Hetero- and Carbocycle Synthesis : This compound plays a role in the synthesis of fluorinated indole, benzo[b]furan, and benzo[b]thiophene, highlighting its importance in the development of novel organic compounds with potential pharmacological applications (Ichikawa, Wada, Fujiwara, & Sakoda, 2002).

Advanced Material Synthesis

• Fluorophilic Phosphonium Salt Synthesis : The compound is instrumental in the synthesis of fluorophilic phosphonium salts, which have applications in fluorous biphasic catalysis and as anion exchangers in membrane technologies (Boswell, Anfang, & Bühlmann, 2008).
• Synthesis of Functionalised Perfluorocyclohexanes : It is used in the synthesis of fluorosulphonyl perfluorocyclohexane carbonyl fluorides, compounds important in the development of advanced fluorinated materials with unique chemical properties (Fielding & Shirley, 1991).

Medical Imaging and Pharmaceuticals

• Rapid Synthesis of Deoxyfluoro Sugars : Utilized in the synthesis of deoxyfluoro sugars, which are of significant interest for potential use in fluorinated-carbohydrate radiopharmaceuticals for medical imaging (Szarek, Hay, & Doboszewski, 1985).
• Synthesis of Aryl [18F]fluorides : Key in the synthesis of aromatic compounds labeled with fluorine-18, a crucial isotope in positron emission tomography (PET) imaging, enhancing the field of nuclear medicine and molecular imaging (Haka, Kilbourn, Watkins, & Toorongian, 1989).

Safety and Hazards

The compound has been classified with the GHS05 pictogram, indicating that it is corrosive. The hazard statements include H314, indicating that it causes severe skin burns and eye damage. The precautionary statements include P260 (do not breathe dust/fume/gas/mist/vapours/spray), P280 (wear protective gloves/protective clothing/eye protection/face protection), and P310 (immediately call a poison center or doctor/physician).